N-[2-(1H-imidazol-1-yl)-1-phenylethyl]imidazo[1,2-a]pyridine-6-carboxamide

• IUPAC Name: N-(2-imidazol-1-yl-1-phenylethyl)imidazo[1,2-a]pyridine-6-carboxamide
• InChI: InChI=1S/C19H17N5O/c25-19(16-6-7-18-21-9-11-24(18)12-16)22-17(13-23-10-8-20-14-23)15-4-2-1-3-5-15/h1-12,14,17H,13H2,(H,22,25)
• InChI Key: LHVGRYMVSXUMRH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(CN2C=CN=C2)NC(=O)C3=CN4C=CN=C4C=C3
• Molecular Formula: C19H17N5O
• Molecular Weight: 331.4 g/mol

Description

N-[2-(1H-imidazol-1-yl)-1-phenylethyl]imidazo[1,2-a]pyridine-6-carboxamide is a useful research compound. Its molecular formula is C19H17N5O and its molecular weight is 331.4 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 331.14331018 g/mol and the complexity rating of the compound is 453. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antimycobacterial Activity

Several studies have focused on the design, synthesis, and evaluation of imidazo[1,2-a]pyridine derivatives for their antimycobacterial properties. For example, novel imidazo[1,2-a]pyridine-3-carboxamide derivatives have shown considerable activity against drug-sensitive and resistant strains of Mycobacterium tuberculosis. Compounds with specific substitutions on the benzene ring and variations in the linker moiety, such as the N-[2-(piperazin-1-yl)ethyl] group, have demonstrated significant antimycobacterial activity, opening new directions for structure-activity relationship (SAR) studies (Lv et al., 2017). Another study identified N-(2-phenoxyethyl)imidazo[1,2-a]pyridine-3-carboxamides as promising antituberculosis agents, highlighting their excellent in vitro activity against both drug-sensitive H37Rv strain and multidrug-resistant Mycobacterium tuberculosis strains (Wu et al., 2016).

Chemical Properties and Synthesis

Research has also explored the chemical properties and synthesis methodologies of imidazo[1,2-a]pyridine derivatives. For instance, the imidazo[1,5-a]pyridine skeleton has been identified as a versatile platform for generating stable N-heterocyclic carbenes, leading to the synthesis of Rh(I) mono- and biscarbenes from imidazo[1,5-a]pyridin-3-ylidenes and mesoionic carbene derivatives (Alcarazo et al., 2005). Another study presented a fully automated continuous flow synthesis of imidazo[1,2-a] heterocycles, showcasing a significant advance over traditional in-flask methods and highlighting the efficiency and scalability of continuous flow processes in the synthesis of complex molecules (Herath et al., 2010).

Future Directions

The future directions for “N-[2-(1H-imidazol-1-yl)-1-phenylethyl]imidazo[1,2-a]pyridine-6-carboxamide” and similar compounds could involve further exploration of their biological activities and potential applications in drug development. Imidazole has become an important synthon in the development of new drugs, and there are different examples of commercially available drugs in the market which contain an imidazole ring.